Cas no 32314-39-9 (4-Chloro-2,8-dimethylquinoline)

• Product Name: 4-Chloro-2,8-dimethylquinoline
• CAS No: 32314-39-9
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• MDL: MFCD00272352
• CID: 88962
• PubChem ID: 329773352
• Update Time: 2025-11-02

4-Chloro-2,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,8-dimethylquinoline
• 2,8-dimethyl-4-chloroquinoline
• 2,8-dimethyl-4-chloro-quinoline
• 4-Chlor-2,8-dimethylchinolin
• 4-Chlor-2,8-dimethyl-chinolin
• 4-chloro-2,8-dimethyl-quinoline
• 4-chloro-8-methylquinaldine
• AC1LFVKI
• AC1Q2ILL
• AC1Q3LGU
• ACMC-209hse
• AI-020
• CTK4G8502
• SureCN318514
• AB05627
• SCHEMBL318514
• EN300-80377
• J-650156
• AMY10602
• MFCD00272352
• AI-020/34794009
• 2-Bromo-4'-methoxylacetophenone
• ILOAZUIOTZZIBK-UHFFFAOYSA-N
• 4-chloro-2-methyl-8-methylquinoline
• Z445214880
• 32314-39-9
• AKOS000618589
• 4-Chloro-2,8-dimethylquinoline, AldrichCPR
• L10111
• FT-0618008
• DTXSID60355624
• DB-048200
• STK698484

• MDL： MFCD00272352
• Inchi： 1S/C11H10ClN/c1-7-4-3-5-9-10(12)6-8(2)13-11(7)9/h3-6H,1-2H3
• InChI Key： ILOAZUIOTZZIBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C(C)=CC=CC2=1

Computed Properties

• Exact Mass: 191.0503
• Monoisotopic Mass: 191.050177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.188
• Melting Point: 74-76 ºC
• Boiling Point: 283.5 ℃ at 760 mmHg
• Flash Point: 152.4°C
• Refractive Index: 1.621
• PSA: 12.89
• LogP: 3.50500
• Solubility: Not determined

4-Chloro-2,8-dimethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-2,8-dimethylquinoline

4-Chloro-2,8-dimethylquinoline (CAS No. 32314-39-9): Properties, Applications, and Market Insights

4-Chloro-2,8-dimethylquinoline (CAS No. 32314-39-9) is a specialized quinoline derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a chloro substituent at the 4-position and methyl groups at the 2- and 8-positions, serves as a valuable building block in organic synthesis. Researchers are particularly interested in its potential as a precursor for bioactive compounds and functional materials.

The growing demand for heterocyclic compounds in drug discovery has positioned 4-Chloro-2,8-dimethylquinoline as a compound of interest. Recent studies highlight its utility in developing antimicrobial agents and catalytic systems, aligning with current trends in combating antibiotic resistance and green chemistry. The compound's molecular weight of 191.66 g/mol and its specific physicochemical properties make it suitable for various synthetic applications.

In the pharmaceutical sector, 4-Chloro-2,8-dimethylquinoline derivatives are being explored for their potential in central nervous system (CNS) therapeutics. This aligns with the increasing global focus on neurological disorders and mental health treatments. The compound's structural features allow for modifications that can enhance blood-brain barrier permeability, a critical factor in CNS drug development.

The agrochemical industry has shown interest in 4-Chloro-2,8-dimethylquinoline as a potential precursor for crop protection agents. With the rising demand for sustainable agriculture solutions, researchers are investigating its derivatives for pest control applications that combine efficacy with environmental safety. This addresses current market needs for eco-friendly agrochemicals with reduced ecological impact.

From a synthetic chemistry perspective, the chloro and methyl substituents on the quinoline scaffold offer multiple sites for further functionalization. This makes CAS 32314-39-9 particularly valuable in medicinal chemistry and material science applications. Recent publications have highlighted its use in developing fluorescent probes and coordination complexes, tapping into the growing interest in functional materials.

The global market for quinoline derivatives like 4-Chloro-2,8-dimethylquinoline is experiencing steady growth, driven by pharmaceutical R&D and specialty chemical applications. Industry analysts project increased demand particularly in Asia-Pacific regions, where pharmaceutical innovation is accelerating. Current pricing trends reflect its status as a research-grade chemical with potential for scale-up as applications mature.

Quality control aspects of 4-Chloro-2,8-dimethylquinoline production are receiving attention, with analytical methods including HPLC and GC-MS being refined to ensure purity standards. This responds to the pharmaceutical industry's stringent requirements for intermediate compounds. Storage recommendations typically suggest protection from light and moisture to maintain stability, with shelf life extending to several years under proper conditions.

Environmental and safety considerations for 4-Chloro-2,8-dimethylquinoline follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. These precautions align with current laboratory safety trends emphasizing risk minimization in chemical research settings.

Future research directions for 4-Chloro-2,8-dimethylquinoline may explore its potential in catalysis and energy storage materials, areas of significant scientific interest. The compound's structural features suggest possible applications in developing organic electronic materials, particularly as the field of flexible electronics continues to expand.

For researchers sourcing 4-Chloro-2,8-dimethylquinoline, verification of CAS 32314-39-9 authenticity through appropriate analytical techniques is recommended. The compound is typically supplied as a crystalline solid with purity specifications ranging from 95% to 99%, depending on supplier and intended application. Current market availability suggests stable supply chains with multiple qualified manufacturers.

The synthesis of 4-Chloro-2,8-dimethylquinoline typically involves cyclization reactions of appropriately substituted aniline derivatives, with recent literature focusing on atom-economical methods that reduce waste generation. These developments respond to the chemical industry's push toward greener synthesis methodologies and sustainable practices.

In analytical applications, 4-Chloro-2,8-dimethylquinoline has shown utility as a chromatographic standard and reference material for method development. Its well-defined spectral characteristics make it suitable for analytical method validation in pharmaceutical quality control laboratories, addressing current regulatory requirements for robust analytical procedures.

Patent landscape analysis reveals growing intellectual property activity around 4-Chloro-2,8-dimethylquinoline derivatives, particularly in pharmaceutical applications. Recent filings indicate interest in its use for developing kinase inhibitors and anti-inflammatory agents, reflecting current therapeutic area priorities in drug discovery pipelines.

Academic interest in 4-Chloro-2,8-dimethylquinoline continues to grow, with research groups investigating its structure-activity relationships and potential as a molecular scaffold. Recent conference presentations have highlighted novel synthetic approaches and biological evaluations, suggesting expanding scientific interest in this quinoline derivative.